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Compound of Interest

Compound Name:
2-(2-Hydroxy-1-

oxopropoxy)propionic acid

Cat. No.: B1198817 Get Quote

In-depth Technical Guide: 2-(2-Hydroxy-1-
oxopropoxy)propionic acid
Disclaimer: No specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) is

readily available for 2-(2-Hydroxy-1-oxopropoxy)propionic acid (CAS 617-57-2). The

information presented herein is compiled from available chemical databases and data for a

structurally related compound, Lactic Acid (CAS 50-21-5), for precautionary purposes. All

laboratory work should be conducted under the supervision of a qualified professional, and a

thorough risk assessment should be performed before handling this chemical.

Chemical Identification and Properties
2-(2-Hydroxy-1-oxopropoxy)propionic acid, also known as lactic acid lactate, is a dimer of

lactic acid.[1] It is important for researchers, scientists, and drug development professionals to

be aware of its physical and chemical properties for safe handling and use in experimental

settings.

Table 1: Physicochemical Properties of 2-(2-Hydroxy-1-oxopropoxy)propionic acid
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Property Value Source

CAS Number 617-57-2 [2]

Molecular Formula C6H10O5 [2]

Molecular Weight 162.14 g/mol [1][2]

Appearance
Off-white to slight yellow solid

or liquid
[3]

LogP -0.43 [3]

Hazard Identification and Safety Precautions
GHS Classification
Based on aggregated data from multiple suppliers, 2-(2-Hydroxy-1-oxopropoxy)propionic
acid is reported as not meeting the criteria for GHS hazard classification.[1] However, it is

crucial to note that this status may be based on a limited number of reports and does not

guarantee the absence of hazards.

Precautionary Hazard Information from a Structurally
Related Compound: Lactic Acid
Due to the absence of a specific MSDS for 2-(2-Hydroxy-1-oxopropoxy)propionic acid, the

hazard and precautionary information for Lactic Acid (CAS 50-21-5) is provided below as a

conservative safety measure. Lactic acid is a closely related monomer and shares functional

groups that may indicate similar, though not identical, hazard profiles.

Table 2: Hazard and Precautionary Information for Lactic Acid (CAS 50-21-5)
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Category Information Source

GHS Hazard Statements

H315: Causes skin

irritation.H318: Causes serious

eye damage.

[4][5]

GHS Signal Word Danger [4][5]

GHS Hazard Pictograms [5]

Precautionary Statements

(Prevention)

P264: Wash skin thoroughly

after handling.P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.

[6]

Precautionary Statements

(Response)

P302+P352: IF ON SKIN:

Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P310:

Immediately call a POISON

CENTER or doctor/physician.

[6]

Storage

Store in a cool, dry, and well-

ventilated place. Keep

container tightly closed.

[4][5]

Disposal

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

[7][8]

Experimental Protocols and Safe Handling
Given the limited safety data, a cautious approach is mandatory when handling 2-(2-Hydroxy-
1-oxopropoxy)propionic acid. The following workflow outlines a recommended procedure for
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risk assessment and safe handling.

Preparation Phase

Handling Phase

Post-Handling Phase

Gather Information:
- Search for MSDS/SDS using CAS 617-57-2

- Review available physical/chemical data
- Assess data for structural analogs (e.g., Lactic Acid)

Perform Risk Assessment:
- Evaluate potential hazards based on structure

- Assume irritant properties as a precaution
- Define exposure controls

Select Personal Protective Equipment (PPE):
- Standard lab coat and closed-toe shoes
- Chemical safety goggles (mandatory)

- Nitrile or other appropriate chemical-resistant gloves

Prepare Work Area:
- Ensure good ventilation (fume hood recommended)

- Have spill kit and emergency eyewash/shower accessible

Chemical Handling:
- Weigh/handle in a designated area
- Avoid generating dust or aerosols

- Keep containers closed when not in use

Storage:
- Store in a cool, dry, well-ventilated area

- Segregate from incompatible materials (e.g., strong bases, oxidizing agents)

Waste Disposal:
- Dispose of as chemical waste according to institutional and local regulations

- Do not dispose of down the drain

Decontamination:
- Clean work surfaces thoroughly

- Wash hands and any exposed skin

Click to download full resolution via product page
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Caption: Safe handling workflow for chemicals with limited safety data.

First Aid Measures
The following first aid measures are based on the precautionary data from Lactic Acid and

should be followed in case of exposure to 2-(2-Hydroxy-1-oxopropoxy)propionic acid.

Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. If

breathing stops, provide artificial respiration. Seek medical attention if irritation or symptoms

persist.[6]

Skin Contact: Remove contaminated clothing. Wash with soap and water. Seek medical

attention if irritation or symptoms persist.[6]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[4] Remove

contact lenses, if present and easy to do. Continue rinsing.[4] Immediately call a poison

control center or doctor for treatment advice.[6]

Ingestion: Do not induce vomiting unless told to do so by the poison control center or doctor.

Rinse mouth thoroughly. Never give anything by mouth to an unconscious person. Get

medical advice/attention if you feel unwell.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards Arising from the Chemical: No specific data is available. For Lactic Acid,

hazardous combustion products include carbon oxides.[4]

Protective Equipment and Precautions for Firefighters: Wear self-contained breathing

apparatus and chemical-protective clothing.[6]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation.[4] Avoid breathing vapors, mist, or gas.

[4] Wear appropriate personal protective equipment.[4]
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Environmental Precautions: Do not let the product enter drains.[4]

Methods for Cleaning Up: Absorb with inert material and place in a suitable container for

disposal.[4]

Storage and Handling
Handling: Avoid contact with skin and eyes.[4] Use only in a well-ventilated area.[7] Wash

hands thoroughly after handling.[7]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[4] Store in a

cool place.[4]

This technical guide provides a summary of the currently available information on 2-(2-
Hydroxy-1-oxopropoxy)propionic acid. The lack of a comprehensive safety data sheet

necessitates a conservative and cautious approach to its handling. Researchers, scientists,

and drug development professionals are strongly advised to perform a thorough risk

assessment and implement stringent safety protocols when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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